![molecular formula C16H17NO2 B1247830 Onosmin B](/img/structure/B1247830.png)
Onosmin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Onosmin B is a benzoate ester obtained by the fromal condensation of the carboxy group of onosmin A with methanol. Isolated from Onosma hispida, it exhibits inhibitory activity against lipoxygenase. It has a role as a metabolite and a lipoxygenase inhibitor. It is a secondary amino compound and a benzoate ester. It derives from an onosmin A.
Scientific Research Applications
Lipoxygenase Inhibition
Onosmin B, identified from Onosma hispida, is a notable lipoxygenase inhibitor. Lipoxygenase enzymes are involved in various inflammatory and allergic processes, suggesting potential therapeutic applications of Onosmin B in these areas. It inhibits lipoxygenase in a concentration-dependent manner, indicating its potential for treating conditions associated with lipoxygenase activity (Ahmad et al., 2005).
Ethnopharmacological Role
Onosmin B is part of the genus Onosma L., which has a rich ethnopharmacological history. The Onosma genus, including Onosmin B, has been traditionally used for treating ailments like bronchitis, abdominal pain, and urinary calculi. The diverse phytochemicals in this genus, like Onosmin B, contribute to these traditional medicinal applications (Kumar et al., 2013).
Anticancer Potential
The Onosma genus, which includes Onosmin B, is being researched for its anticancer properties. While specific studies on Onosmin B are limited, the genus's bioactive constituents like naphthazarins and onosmins (including Onosmin B) have shown promise in cancer research. These compounds' mechanisms and efficacy in cancer treatment are areas of ongoing study (Kumar et al., 2022).
Hepatoprotective Effects
Onosmin B, along with other compounds from Onosma bracteata, has shown hepatoprotective effects. In a study focusing on Onosma bracteata, which contains Onosmin B, the compounds demonstrated potential in ameliorating hepatic damage in rats. This suggests a potential application of Onosmin B in protecting the liver from various forms of damage (Kumar et al., 2020).
properties
Product Name |
Onosmin B |
---|---|
Molecular Formula |
C16H17NO2 |
Molecular Weight |
255.31 g/mol |
IUPAC Name |
methyl 2-[(4-methylphenyl)methylamino]benzoate |
InChI |
InChI=1S/C16H17NO2/c1-12-7-9-13(10-8-12)11-17-15-6-4-3-5-14(15)16(18)19-2/h3-10,17H,11H2,1-2H3 |
InChI Key |
YBTJTIATNGZKEJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNC2=CC=CC=C2C(=O)OC |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=CC=CC=C2C(=O)OC |
synonyms |
methyl 2-((4-methylbenzyl)amino)benzoate onosmin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.